Cas no 59436-09-8 (1-Bromo-4-(2-methoxy-vinyl)-benzene)

• Product Name: 1-Bromo-4-(2-methoxy-vinyl)-benzene
• CAS No: 59436-09-8
• MF: C₉H₉BrO
• MW: 213.071161985397
• MDL: MFCD11505971
• CID: 1023591
• PubChem ID: 53407196
• Update Time: 2025-06-10

1-Bromo-4-(2-methoxy-vinyl)-benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-(2-methoxyvinyl)benzene
• 1-bromo-4-(2-methoxyethenyl)benzene
• 1-Bromo-4-(2-methoxy-vinyl)-benzene
• 59436-09-8
• SB37847
• DB-337147
• CZIZBDGFTLQZQI-UHFFFAOYSA-N
• DTXSID90695808

• MDL： MFCD11505971
• Inchi： 1S/C9H9BrO/c1-11-7-6-8-2-4-9(10)5-3-8/h2-7H,1H3
• InChI Key： CZIZBDGFTLQZQI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C=COC)=CC=1

Computed Properties

• Exact Mass: 211.98367
• Monoisotopic Mass: 211.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Additional information on 1-Bromo-4-(2-methoxy-vinyl)-benzene

Introduction to 1-Bromo-4-(2-methoxy-vinyl)-benzene (CAS No. 59436-09-8)

1-Bromo-4-(2-methoxy-vinyl)-benzene, also known by its CAS number 59436-09-8, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a bromine atom and a methoxyvinyl group attached to a benzene ring. The combination of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in various synthetic pathways.

The molecular formula of 1-Bromo-4-(2-methoxy-vinyl)-benzene is C₁₀H₁₁BrO, and its molecular weight is approximately 207.10 g/mol. The compound is a colorless liquid at room temperature and exhibits good solubility in common organic solvents such as dichloromethane, ethyl acetate, and toluene. Its physical and chemical properties make it suitable for a wide range of applications, from laboratory-scale synthesis to industrial processes.

In the realm of chemical synthesis, 1-Bromo-4-(2-methoxy-vinyl)-benzene serves as an important building block for the preparation of more complex molecules. Its bromine functionality can be readily substituted or eliminated, allowing for the introduction of various functional groups through nucleophilic substitution or elimination reactions. This versatility has led to its use in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals.

Recent research has highlighted the potential of 1-Bromo-4-(2-methoxy-vinyl)-benzene in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The methoxyvinyl group contributes to the bioavailability and metabolic stability of these derivatives, making them promising candidates for further clinical investigation.

In addition to its pharmaceutical applications, 1-Bromo-4-(2-methoxy-vinyl)-benzene has found use in materials science. Its ability to undergo polymerization reactions makes it a valuable monomer for the synthesis of functional polymers with tailored properties. These polymers have been explored for applications in coatings, adhesives, and electronic materials. A recent study in Macromolecules reported the synthesis of copolymers containing 1-Bromo-4-(2-methoxy-vinyl)-benzene units, which exhibited excellent thermal stability and mechanical strength.

The safety and environmental impact of 1-Bromo-4-(2-methoxy-vinyl)-benzene are also important considerations. While it is generally considered safe for laboratory use when proper handling procedures are followed, it is essential to adhere to standard safety guidelines to minimize any potential risks. The compound should be stored in a well-ventilated area away from heat sources and incompatible materials. Additionally, appropriate personal protective equipment (PPE) should be worn during handling to ensure user safety.

In conclusion, 1-Bromo-4-(2-methoxy-vinyl)-benzene (CAS No. 59436-09-8) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and versatile reactivity make it an indispensable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its importance in the scientific community is likely to grow even further.